N-(3-iodo-4-azidophenylpropionamido)-S-(2-thiopyridyl)cysteine
N-(3-iodo-4-azidophenylpropionamido)-S-(2-thiopyridyl)cysteine
Brand Name:
Vulcanchem
CAS No.:
117820-47-0
VCID:
VC0038558
InChI:
InChI=1S/C17H16IN5O3S2/c18-12-9-11(4-6-13(12)22-23-19)5-7-15(24)21-14(17(25)26)10-27-28-16-3-1-2-8-20-16/h1-4,6,8-9,14H,5,7,10H2,(H,21,24)(H,25,26)/t14-/m0/s1
SMILES:
C1=CC=NC(=C1)SSCC(C(=O)O)NC(=O)CCC2=CC(=C(C=C2)N=[N+]=[N-])I
Molecular Formula:
C17H16IN5O3S2
Molecular Weight:
529.4 g/mol
N-(3-iodo-4-azidophenylpropionamido)-S-(2-thiopyridyl)cysteine
CAS No.: 117820-47-0
Main Products
VCID: VC0038558
Molecular Formula: C17H16IN5O3S2
Molecular Weight: 529.4 g/mol
| CAS No. | 117820-47-0 |
|---|---|
| Product Name | N-(3-iodo-4-azidophenylpropionamido)-S-(2-thiopyridyl)cysteine |
| Molecular Formula | C17H16IN5O3S2 |
| Molecular Weight | 529.4 g/mol |
| IUPAC Name | (2R)-2-[3-(4-azido-3-iodophenyl)propanoylamino]-3-(pyridin-2-yldisulfanyl)propanoic acid |
| Standard InChI | InChI=1S/C17H16IN5O3S2/c18-12-9-11(4-6-13(12)22-23-19)5-7-15(24)21-14(17(25)26)10-27-28-16-3-1-2-8-20-16/h1-4,6,8-9,14H,5,7,10H2,(H,21,24)(H,25,26)/t14-/m0/s1 |
| Standard InChIKey | MVSBXGNECVFSOD-AWEZNQCLSA-N |
| Isomeric SMILES | C1=CC=NC(=C1)SSC[C@@H](C(=O)O)NC(=O)CCC2=CC(=C(C=C2)N=[N+]=[N-])I |
| SMILES | C1=CC=NC(=C1)SSCC(C(=O)O)NC(=O)CCC2=CC(=C(C=C2)N=[N+]=[N-])I |
| Canonical SMILES | C1=CC=NC(=C1)SSCC(C(=O)O)NC(=O)CCC2=CC(=C(C=C2)N=[N+]=[N-])I |
| Synonyms | ACTP N-(3-iodo-4-azidophenylpropionamido)-S-(2-thiopyridyl)cysteine |
| PubChem Compound | 3081143 |
| Last Modified | Nov 11 2021 |
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